Cas no 61799-20-0 (Acetonitrile, [3-(diethylamino)phenoxy]-)

• Product Name: Acetonitrile, [3-(diethylamino)phenoxy]-
• CAS No: 61799-20-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1629981
• Update Time: 2024-09-12

Acetonitrile, [3-(diethylamino)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [3-(diethylamino)phenoxy]-
• (3-Diethylamino-phenoxy)-acetonitrile
• Acetonitrile, 2-[3-(diethylamino)phenoxy]-

• Inchi： 1S/C12H16N2O/c1-3-14(4-2)11-6-5-7-12(10-11)15-9-8-13/h5-7,10H,3-4,9H2,1-2H3
• InChI Key： JIMINDVGIFGRHV-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=CC(N(CC)CC)=C1

Computed Properties

• Exact Mass: 204.12638

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 325.9±17.0 °C(Predicted)
• PSA: 36.26
• pka: 5.89±0.30(Predicted)